Cas no 2034290-64-5 (N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 2034290-64-5
• MF: C₁₆H₁₇N₃O₅
• MW: 331.323283910751
• CID: 6279286
• PubChem ID: 119104758
• Update Time: 2025-07-08

N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide
• N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-1,3-benzodioxole-5-carboxamide
• F6559-1769
• 2034290-64-5
• AKOS026704064
• N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide
• N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C16H17N3O5/c20-16(11-1-2-12-13(7-11)23-9-22-12)17-8-14-18-15(19-24-14)10-3-5-21-6-4-10/h1-2,7,10H,3-6,8-9H2,(H,17,20)
• InChI Key： JUIXQRGGRFKVPU-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NOC(CNC(C3C=CC4=C(C=3)OCO4)=O)=N2)CC1

Computed Properties

• Exact Mass: 331.11682065g/mol
• Monoisotopic Mass: 331.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.7Ų

Additional information on N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide

N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide: A Comprehensive Overview

The compound with CAS No. 2034290-64-5, known as N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-2H-1,3-benzodioxole-5-carboxamide is characterized by its complex molecular architecture, which includes a benzodioxole ring system and an oxadiazole moiety. The benzodioxole group is known for its stability and aromaticity, while the oxadiazole component introduces heteroaromatic properties that can enhance the compound's electronic characteristics. Recent studies have highlighted the importance of such hybrid structures in achieving desired pharmacokinetic profiles and bioavailability in drug candidates.

The synthesis of this compound involves a series of carefully designed reactions that leverage modern organic chemistry techniques. Researchers have employed methods such as nucleophilic substitution, condensation reactions, and coupling reactions to assemble the molecule's intricate framework. The use of microwave-assisted synthesis has been particularly effective in optimizing reaction conditions and improving yields.

One of the most exciting aspects of N-{3-(oxan-4-yl)-1,2,4 oxadiazol 5 ylmethyl} 2H 1 3 benzodioxole 5 carboxamide is its potential application in the field of medicinal chemistry. The compound has shown promise as a lead molecule in the development of new drug therapies targeting various diseases. For instance, studies have demonstrated its ability to modulate key biological pathways involved in inflammation and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has focused on understanding how the molecular structure influences these properties and how they can be tuned for specific applications.

The environmental impact of N-{3-(oxan 4 yl) 1 2 4 oxadiazol 5 ylmethyl} 2H 1 3 benzodioxole 5 carboxamide has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles to assess its safety for industrial and commercial use. Preliminary findings suggest that the compound exhibits low toxicity and favorable environmental characteristics.

In conclusion, N-{3-(oxan 4 yl) 1 2 4 oxadiazol 5 ylmethyl} 2H 1 3 benzodioxole 5 carboxamide represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique molecular structure and versatile properties position it as a valuable tool for researchers and industry professionals alike.